N-(benzo[d][1,3]dioxol-5-yl)-3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H18N4O4S/c24-19(20-13-5-6-14-15(9-13)26-11-25-14)23-7-1-3-12(10-23)17-21-22-18(27-17)16-4-2-8-28-16/h2,4-6,8-9,12H,1,3,7,10-11H2,(H,20,24)
• InChI Key: FSOHRANZZBGFHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NC2=CC3=C(C=C2)OCO3)C4=NN=C(O4)C5=CC=CS5
• Molecular Formula: C19H18N4O4S
• Molecular Weight: 398.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H18N4O4S and its molecular weight is 398.44. The purity is usually 95%.
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Scientific Research Applications

Virtual Screening and Pharmacokinetic Characterization

Virtual screening techniques have led to the discovery of compounds with significant inhibitory effects on breast tumor metastasis, indicating a promising avenue for the development of cancer therapeutics. Compounds exhibiting blockade of angiogenesis and induction of apoptosis in cellular models, alongside favorable pharmacokinetic properties, suggest potential for further development into cancer treatment agents (F. Wang et al., 2011).

Synthesis and Antibacterial Activity

Research into the synthesis of N-substituted derivatives of oxadiazole compounds has shown moderate to significant antibacterial activity, highlighting the potential of these structures in addressing antibiotic resistance and developing new antimicrobial agents (H. Khalid et al., 2016).

Antioxidant Activity Evaluation

The synthesis of certain piperidine-3-carboxylic acid derivatives has revealed potent antioxidant activities, surpassing those of known antioxidants like ascorbic acid. This suggests their potential utility in combating oxidative stress-related diseases and conditions (I. Tumosienė et al., 2019).

Design and Synthesis for Anticancer Evaluation

The design and synthesis of novel compounds for anticancer evaluation have led to derivatives exhibiting higher anticancer activities than reference drugs across various cancer cell lines. This underscores the potential for these compounds to be developed into effective cancer therapies (B. Ravinaik et al., 2021).

Synthesis and Biological Evaluation for Anti-Fatigue Effects

Benzamide derivatives have been synthesized and evaluated for their anti-fatigue effects, showing enhanced swimming capacity in mice models. This points towards their potential for addressing fatigue-related conditions and improving physical performance (Xianglong Wu et al., 2014).